Cas no 1619967-09-7 ((3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane))

(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) is a high-purity organotin compound used as a key intermediate in the synthesis of conjugated polymers and small molecules for optoelectronic applications. Its difluorinated bithiophene core enhances electron affinity and structural rigidity, while the trimethylstannyl groups facilitate efficient Stille cross-coupling reactions. This compound is particularly valuable in the development of organic semiconductors, OLEDs, and photovoltaic materials due to its well-defined reactivity and ability to form regioregular architectures. Its stability under inert conditions and compatibility with controlled polymerization techniques make it a preferred choice for precision molecular engineering. Suitable for research and industrial-scale applications requiring tailored electronic properties.
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) structure
1619967-09-7 structure
Product name:(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
CAS No:1619967-09-7
MF:C14H20F2S2Sn2
MW:527.855406761169
MDL:MFCD30543603
CID:3037053
PubChem ID:127256180

(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) Chemical and Physical Properties

Names and Identifiers

    • (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
    • 5,5'-Bis(trimethylstannyl)-3,3'-difluoro-2,2'-bithiophene
    • [4-fluoro-5-(3-fluoro-5-trimethylstannylthiophen-2-yl)thiophen-2-yl]-trimethylstannane
    • CID 127256180
    • Stannane, 1,1'-(3,3'-difluoro[2,2'-bithiophene]-5,5'-diyl)bis[1,1,1-trimethyl-
    • 3,3'-Difluoro-5,5'-bis(trimethylstannyl)-2,2'-bithiophene
    • DFBT-bisSn
    • (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) ISO 9001:2015 REACH
    • 2T2F-2Sn
    • DFBT-bisSn Monomer
    • CS-0198569
    • D78057
    • C14H20F2S2Sn2
    • D5436
    • MFCD30543603
    • (3,3 inverted exclamation mark -Difluoro-[2,2 inverted exclamation mark -bithiophene]-5,5 inverted exclamation mark -diyl)bis(trimethylstannane)
    • 1619967-09-7
    • SY100713
    • 834-552-6
    • (3,3'-Difluoro-(2,2'-bithiophene)-5,5'-diyl)bis(trimethylstannane)
    • MDL: MFCD30543603
    • Inchi: 1S/C8H2F2S2.6CH3.2Sn/c9-5-1-3-11-7(5)8-6(10)2-4-12-8;;;;;;;;/h1-2H;6*1H3;;
    • InChI Key: LHSHSFDCEZYLMZ-UHFFFAOYSA-N
    • SMILES: [Sn](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C1=C([H])C(=C(C2=C(C([H])=C(S2)[Sn](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])F)S1)F

Computed Properties

  • Exact Mass: 527.90126g/mol
  • Surface Charge: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 529.90185g/mol
  • Monoisotopic Mass: 529.90185g/mol
  • Topological Polar Surface Area: 56.5Ų
  • Heavy Atom Count: 20
  • Complexity: 320
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Boiling Point: 410.9±55.0 °C at 760 mmHg
  • Flash Point: 202.3±31.5 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) Security Information

(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) Customs Data

  • HS CODE:2934.99.4400

(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
2577512-100MG
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane), 99%
1619967-09-7 99%
100MG
¥ 640 2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HS915-200mg
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
1619967-09-7 97%
200mg
1354.0CNY 2021-07-14
abcr
AB548464-1 g
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane); .
1619967-09-7
1g
€461.80 2023-06-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1269239-250mg
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
1619967-09-7 98%
250mg
¥288.00 2023-11-21
eNovation Chemicals LLC
D758352-1g
Stannane, 1,1'-(3,3'-difluoro[2,2'-bithiophene]-5,5'-diyl)bis[1,1,1-trimethyl-
1619967-09-7 97%
1g
$695 2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HS915-50mg
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
1619967-09-7 97%
50mg
541.0CNY 2021-07-14
eNovation Chemicals LLC
D758352-100mg
Stannane, 1,1'-(3,3'-difluoro[2,2'-bithiophene]-5,5'-diyl)bis[1,1,1-trimethyl-
1619967-09-7 97%
100mg
$240 2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D5436-100mg
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
1619967-09-7 98.0%(LC)
100mg
1990CNY 2021-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1269239-1g
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
1619967-09-7 98%
1g
¥1170.00 2023-11-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D869827-1g
(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
1619967-09-7 98%
1g
2,102.40 2021-05-17

Additional information on (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)

Recent Advances in the Application of (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) (CAS: 1619967-09-7) in Chemical Biology and Pharmaceutical Research

The compound (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) (CAS: 1619967-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This organotin compound, characterized by its bithiophene core and fluorine substituents, serves as a critical intermediate in the synthesis of conjugated polymers and small molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of organic electronic materials, photodynamic therapy agents, and targeted drug delivery systems.

One of the most notable advancements involves the use of this compound in the synthesis of conjugated polymers for organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). Researchers have demonstrated that the fluorine atoms and stannane groups in the molecule enhance the electron-withdrawing properties and stability of the resulting polymers, leading to improved device performance. A 2023 study published in Advanced Materials reported a power conversion efficiency (PCE) of over 12% in OPVs fabricated using polymers derived from this precursor, marking a significant milestone in the field.

In the realm of pharmaceutical research, (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane) has been explored as a building block for the development of photosensitizers in photodynamic therapy (PDT). Its ability to generate reactive oxygen species (ROS) upon light irradiation makes it a promising candidate for cancer treatment. A recent preclinical study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent cytotoxicity against various cancer cell lines, with minimal dark toxicity, underscoring its potential as a next-generation PDT agent.

Furthermore, the compound's utility in targeted drug delivery systems has been investigated. Its bithiophene backbone allows for facile functionalization with targeting ligands, enabling the precise delivery of therapeutic payloads to diseased tissues. A 2024 study in Bioconjugate Chemistry showcased the development of a nanoparticle-based delivery system using this compound, which achieved enhanced tumor accumulation and reduced off-target effects in murine models.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane), as well as in optimizing its biocompatibility for clinical applications. Ongoing research aims to address these limitations through innovative synthetic strategies and formulation techniques. The compound's multifaceted applications underscore its importance as a key player in the intersection of chemical biology and pharmaceutical sciences, with the potential to drive future innovations in both fields.

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1619967-09-7)(3,3'-Difluoro-[2,2'-bithiophene]-5,5'-diyl)bis(trimethylstannane)
A1019684
Purity:99%
Quantity:1g
Price ($):198.0